(5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one

• Molecular Formula: C16H11ClN2O
• Molecular Weight: 282.72 g/mol
• IUPAC Name: (5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one
• InChI: InChI=1S/C16H11ClN2O/c17-13-9-5-4-8-12(13)10-14-16(20)19-15(18-14)11-6-2-1-3-7-11/h1-10H,(H,18,19,20)/b14-10+
• InChI Key: RYNDAFGVFYHCIQ-GXDHUFHOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC(=O)/C(=C\C3=CC=CC=C3Cl)/N2
• SMILES: C1=CC=C(C=C1)C2=NC(=O)C(=CC3=CC=CC=C3Cl)N2

Description

(5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one, also known as CMI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMI belongs to the class of imidazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of (5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. In addition, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one is its diverse biological activities. It possesses anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal properties, making it a potential candidate for the treatment of various diseases. Another advantage of this compound is its relatively simple synthesis method, which allows for large-scale production. However, one limitation of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on (5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one. One possible direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases such as arthritis and colitis. Another direction is to explore its potential as a chemotherapeutic agent for the treatment of various cancers. Further studies are also needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Additionally, efforts can be made to improve the solubility of this compound in water to facilitate its use in various experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its diverse biological activities, including anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal properties, make it a potential candidate for the treatment of various diseases. The synthesis method of this compound is relatively simple, and further studies are needed to fully understand its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of (5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one involves the reaction of 2-chlorobenzaldehyde with benzil and ammonium acetate in the presence of ethanol. The resulting product is then treated with hydrazine hydrate to yield this compound. The overall yield of this synthesis method is about 70%.

Scientific Research Applications

(5E)-5-[(2-chlorophenyl)methylidene]-2-phenyl-1H-imidazol-4-one has been extensively studied for its potential therapeutic applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal properties. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer cells. It has also been found to possess potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis.